Cas no 1849322-26-4 (2-Butanone, 4-[(2-hydroxyethyl)amino]-)

• Product Name: 2-Butanone, 4-[(2-hydroxyethyl)amino]-
• CAS No: 1849322-26-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5252792
• Update Time: 2025-08-05

2-Butanone, 4-[(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(2-hydroxyethyl)amino]-

• Inchi： 1S/C6H13NO2/c1-6(9)2-3-7-4-5-8/h7-8H,2-5H2,1H3
• InChI Key： FGCMRGLYSKZGIB-UHFFFAOYSA-N
• SMILES： CC(=O)CCNCCO

Additional information on 2-Butanone, 4-[(2-hydroxyethyl)amino]-

Chemical Profile of 2-Butanone, 4-[(2-hydroxyethyl)amino]- (CAS No. 1849322-26-4)

2-Butanone, 4-[(2-hydroxyethyl)amino], identified by the Chemical Abstracts Service Number (CAS No.) 1849322-26-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its versatile applications and potential in medicinal chemistry. The presence of both a ketone group and an amine functionality appended with a hydroxyethyl chain makes it a compound of considerable interest for synthetic chemists and biologists alike.

The structural motif of 2-Butanone, 4-[(2-hydroxyethyl)amino] features a four-carbon chain with a ketone at the second carbon and an amine group linked to the fourth carbon via a hydroxyethyl side chain. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The compound’s solubility profile, influenced by the polar hydroxyethyl group, allows for its incorporation into various solvent systems, facilitating its use in both laboratory-scale reactions and industrial processes.

In recent years, research into 2-Butanone, 4-[(2-hydroxyethyl)amino] has expanded significantly, particularly in the context of drug discovery and development. The compound’s ability to act as a precursor for more intricate pharmacophores has been explored in several studies. For instance, derivatives of this molecule have been investigated for their potential role in modulating enzyme activity and interacting with biological targets. The hydroxyethyl group, in particular, offers a site for further functionalization, enabling chemists to tailor the molecule’s properties for specific applications.

One of the most compelling aspects of CAS No. 1849322-26-4 is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For example, studies have demonstrated its role in creating ligands that can bind to receptors involved in neurological disorders. The amine functionality serves as a hydrogen bond acceptor or donor, crucial for achieving high-affinity interactions with biological targets. Additionally, the ketone group can participate in condensation reactions, allowing for the formation of peptidomimetics and other complex structures.

The pharmaceutical industry has shown particular interest in 2-Butanone, 4-[(2-hydroxyethyl)amino] due to its perceived safety profile and ease of synthesis. Unlike some other intermediates that may require harsh conditions or generate hazardous byproducts, this compound can often be prepared under mild conditions with high yields. This makes it an attractive choice for large-scale production and further development. Furthermore, its compatibility with various synthetic methodologies enhances its appeal as a building block in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to the study of CAS No. 1849322-26-4. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological systems. These predictions can guide experimental design and help identify potential applications more efficiently. For instance, simulations have been used to explore the binding affinity of this molecule to certain enzymes, providing insights that would be difficult to obtain through experimental alone.

The role of 2-Butanone, 4-[(2-hydroxyethyl)amino] in material science is another area where it has found relevance. Its ability to form polymers or copolymers when reacted with other monomers makes it a candidate for developing new materials with unique properties. These materials could find applications in coatings, adhesives, or even advanced biomedical materials where biocompatibility is essential.

In conclusion,CAS No. 1849322-26-4 represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as an intermediate in drug synthesis, a precursor for bioactive molecules, and a building block for advanced materials. As research continues to uncover new possibilities for this compound,its significance is likely to grow further, making it an indispensable tool for chemists and researchers worldwide.